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Compound of Interest

Compound Name: Diphlorethohydroxycarmalol

cat. No.: B1255919

CAS Number for Identification: 138529-04-1

This technical guide provides an in-depth overview of Diphlorethohydroxycarmalol (DPHC),
a phlorotannin isolated from the brown alga Ishige okamurae. This document is intended for
researchers, scientists, and drug development professionals interested in the therapeutic
potential of this marine natural product. It consolidates key information on its biological
activities, underlying molecular mechanisms, and relevant experimental protocols.

Chemical and Physical Properties

Diphlorethohydroxycarmalol is a polyphenolic compound with the molecular formula
C24H16013 and a molecular weight of 512.4 g/mol .[1] Its chemical structure has been well-
characterized.[2][3][4][5]

Property Value Reference
CAS Number 138529-04-1 [61[71[8]
Molecular Formula C24H16013 [1]
Molecular Weight 512.4 g/mol [1]

7-(3,5-dihydroxyphenoxy)-3-
(2,4,6-

IUPAC Name ] ) [1]
trihydroxyphenoxy)dibenzo-p-

dioxin-1,2,6,8-tetrol

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1255919?utm_src=pdf-interest
https://www.benchchem.com/product/b1255919?utm_src=pdf-body
https://www.benchchem.com/product/b1255919?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/16075395
https://pmc.ncbi.nlm.nih.gov/articles/PMC7914902/
https://www.researchgate.net/figure/Molecular-structure-of-diphlorethohydroxycarmalol_fig1_319905969
https://www.researchgate.net/figure/Structure-of-diphlorethohydroxycarmalol-DPHC-isolated-from-Ishige-okamurae_fig1_328205504
https://www.researchgate.net/figure/The-structure-of-Diphlorethohydroxycarmalol_fig1_283500068
https://www.chemnorm.com/product/Diphlorethohydroxycarmalol-TBW02209.html
https://brightcommercial.lookchem.com/products/CasNo-138529-04-1-Diphlorethohydroxycarmalol-36435943.html
https://www.chemexpress.cn/
https://pubchem.ncbi.nlm.nih.gov/compound/16075395
https://pubchem.ncbi.nlm.nih.gov/compound/16075395
https://pubchem.ncbi.nlm.nih.gov/compound/16075395
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Biological Activities and Therapeutic Potential

DPHC has demonstrated a range of biological activities, suggesting its potential in treating
various pathological conditions. These activities include vasodilatory, anti-inflammatory,
antioxidant, and anti-cancer effects.

Signaling Pathways Modulated by
Diphlorethohydroxycarmalol

DPHC exerts its biological effects by modulating several key intracellular signaling pathways.
Understanding these pathways is crucial for elucidating its mechanism of action and for the
development of targeted therapies.

PI3K/Akt/eNOS Signaling Pathway

DPHC promotes vasodilation by activating the Phosphoinositide 3-kinase (PI3K)/Protein
Kinase B (Akt)/endothelial Nitric Oxide Synthase (eNOS) pathway.[2][9][10] This leads to the
production of nitric oxide (NO), a key molecule in regulating blood vessel tone.
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DPHC-mediated activation of the PISK/Akt/eNOS pathway.

MAPK Signaling Pathway

DPHC has been shown to modulate the Mitogen-Activated Protein Kinase (MAPK) signaling
pathway, which is involved in cellular processes such as inflammation, cell proliferation, and
apoptosis.[11][12] Specifically, DPHC can inhibit the phosphorylation of key MAPK proteins like
ERK, p38, and JNK in response to cellular stress.[11]
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Inhibitory effect of DPHC on the MAPK signaling pathway.

NF-kB Signaling Pathway

The Nuclear Factor-kappa B (NF-kB) signaling pathway, a critical regulator of inflammatory
responses, is another target of DPHC.[12][13][14] DPHC can suppress the activation of NF-kB,
thereby inhibiting the expression of pro-inflammatory mediators.[14]
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DPHC-mediated inhibition of the NF-kB signaling pathway.

Quantitative Data Summary

The following tables summarize the quantitative data from various experimental studies on

Diphlorethohydroxycarmalol.

Table 1: Effects of DPHC on Cell Viability
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DPHC . L
. . Incubation Cell Viability
Cell Line Concentration ] Reference
Time (h) (%)
(M)
No significant
EA.hy926 6 24 o [2]
toxicity
No significant
EA.hy926 20 24 B 2]
toxicity
No significant
EA.hy926 60 24 - [2]
tOXICIty
EA.hy926 100 24 Slight decrease [2]
Table 2: Effects of DPHC on Nitric Oxide (NO) Production
. DPHC Effect on NO
Cell Line . . Reference
Concentration (uM)  Production
Concentration-
EA.hy926 6, 20, 60 , [2]
dependent increase
Table 3: In Vivo Vasodilatory Effects of DPHC in Zebrafish
DPHC .
Model Observation Reference

Concentration (pM)

Ty(flk:EGFP)

No significant

_ 0.06 _ [2]
Zebrafish difference
To(flk:EGFP No significant
0(fIk:EGFP) 05 o sig 2
Zebrafish difference

Significant increase in
To(flk:EGFP) ) .
0.6 fluorescence intensity  [2]

Zebrafish

(vasodilation)
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Experimental Protocols

Detailed methodologies for key experiments involving Diphlorethohydroxycarmalol are

provided below.

Cell Viability Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of DPHC on cultured cells.
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Cell Culture and Treatment
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Workflow for the MTT cell viability assay.
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Protocol Steps:

Seed EA.hy926 cells in a 96-well plate at a density of 1 x 1075 cells/well.[2]
Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 24 hours.[2]

Treat the cells with different concentrations of DPHC (e.g., 6, 20, 60, 100 uM) and incubate
for an additional 24 hours.[2]

Add 100 pL of MTT solution (2 mg/mL) to each well and incubate for 2 hours.[2]
Remove the medium and add 150 pL of DMSO to dissolve the formazan crystals.[2]

Measure the absorbance at 540 nm using a microplate reader.[2]

Nitric Oxide (NO) Production Assay

This assay quantifies the production of nitric oxide, a key indicator of eNOS activity.

Protocol Steps:

Culture endothelial cells in a suitable plate.
Treat the cells with DPHC at desired concentrations for a specific time period.
Collect the cell culture supernatant.

Measure the amount of nitrite, a stable metabolite of NO, using the Griess reagent.[15] This
involves mixing the supernatant with the Griess reagent (typically a mixture of sulfanilamide
and N-(1-naphthyl)ethylenediamine dihydrochloride in phosphoric acid).[15]

Measure the absorbance at a specific wavelength (e.g., 540-550 nm) and calculate the nitrite
concentration using a standard curve.[16]

Western Blot Analysis

This technique is used to detect and quantify the expression levels of specific proteins in the

signaling pathways affected by DPHC.
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General workflow for Western blot analysis.
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Protocol Steps:

o Sample Preparation: Treat cells with DPHC, harvest, and lyse them in a suitable buffer.
Quantify the protein concentration of the lysates.[2]

o SDS-PAGE: Separate the protein lysates on a sodium dodecyl sulfate-polyacrylamide gel.[2]

o Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF
membrane.[2]

e Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat dry milk in
TBS-T) to prevent non-specific antibody binding.[17]

e Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the
protein of interest (e.g., p-eNOS, p-Akt, p-PI13K).[2]

e Secondary Antibody Incubation: Wash the membrane and incubate it with a horseradish
peroxidase (HRP)-conjugated secondary antibody.[2]

o Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate
and image the blot.[17]

o Quantification: Quantify the band intensities using image analysis software.[2]

In Vivo Vasodilation Assay in Zebrafish

This protocol utilizes a transgenic zebrafish model to assess the vasodilatory effects of DPHC
in a living organism.

Protocol Steps:

o Animal Model: Use Tg(flk:EGFP) transgenic zebrafish, where endothelial cells express green
fluorescent protein (EGFP).[2]

o Treatment: Treat zebrafish larvae at 3 days post-fertilization (dpf) with various concentrations
of DPHC (e.g., 0, 0.06, 0.2, 0.6 uM).[2]
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o Observation: At 7 dpf, observe the vasculature of the zebrafish larvae under a fluorescence
microscope.[2]

e Analysis: Measure the fluorescence intensity of the whole body or the diameter of specific
blood vessels (e.g., dorsal aorta) to quantify the extent of vasodilation.[2]

» Ethical Considerations: All animal experiments should be conducted in accordance with the
guidelines of the relevant Animal Care and Use Committee.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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